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Compound of Interest

Compound Name: 2,3-Dimethyl-1-pentene

Cat. No.: B165498

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for 2,3-Dimethyl-1-pentene (CAS No: 3404-72-6). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding for
professionals handling this compound in a laboratory or research setting.

Physicochemical and Hazard Data Summary

The following table summarizes the key quantitative data for 2,3-Dimethyl-1-pentene.
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Property Value Source(s)
Molecular Formula C7H14 [1112]
Molecular Weight 98.19 g/mol [11[2][3]
Appearance CoIorIfess. to Almost colorless 1]

clear liquid
Boiling Point 84.3 °C [1]
Melting Point -134.3°C [1]
Flash Point -10°C [1]
Density 0.7054 g/cm® @ 20 °C [1]

Refractive Index

n20/D 1.403

[1]

Solubility in Water

2755 mg/L @ 25 °C

(estimated)

[5]

Transport Hazard Class

3 (Flammable liquids)

[1](6]

Packing Group

[1](6]

UN Number

UN 3295

[1](6]

Hazard Identification and Classification

2,3-Dimethyl-1-pentene is classified as a hazardous substance. The primary hazards are

associated with its flammability and potential health effects upon exposure.

GHS Classification:

Flammable Liquids, Category 2: Highly flammable liquid and vapor.[3][4][7]

Aspiration Hazard, Category 1: May be fatal if swallowed and enters airways.[3][4]

Skin Irritation, Category 2: Causes skin irritation.[6]

Eye Irritation, Category 2: Causes serious eye irritation.[6]
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e Specific Target Organ Toxicity (Single Exposure), Category 3: May cause respiratory
irritation.[6]

Hazard Statements (H-Statements):

o H225: Highly flammable liquid and vapor.[1][3][7][8][9]

o H304: May be fatal if swallowed and enters airways.[3][8][9]
e H315: Causes skin irritation.[10]

e H319: Causes serious eye irritation.[10]

e H335: May cause respiratory irritation.[10]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements
can be found in various safety data sheets.[1][4][7][8][9][11] Key precautions include keeping
the substance away from heat and ignition sources, using explosion-proof equipment, wearing
protective gear, and ensuring adequate ventilation.[11][12] In case of ingestion, it is critical to
seek immediate medical attention and not induce vomiting.[4][8]

Experimental Protocols

Detailed experimental protocols for the determination of the safety and hazard properties of
2,3-Dimethyl-1-pentene are not explicitly provided in the reviewed safety data sheets and
public chemical databases. The presented data are based on standardized testing
methodologies (e.g., ASTM, OECD guidelines) conducted by chemical suppliers and regulatory
bodies. For specific experimental details, it is recommended to consult the direct supplier of the
chemical.

Emergency Procedures and Spill Response

In the event of a spill or accidental release, immediate and appropriate action is crucial to
mitigate risks. The following workflow outlines a general procedure for handling a spill of 2,3-
Dimethyl-1-pentene.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20002~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:44:12~~2%204-Dimethyl-1-pentene~~
https://www.echemi.com/products/pid_Seven27496-23-dimethyl-1-pentene.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylpent-1-ene
https://www.echemi.com/produce/pr23120519772-1-pentene-2-3-dimethyl.html
https://www.tcichemicals.com/OP/en/p/D1248
https://www.tcichemicals.com/CA/en/p/D1248
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dimethylpent-1-ene
https://www.tcichemicals.com/OP/en/p/D1248
https://www.tcichemicals.com/CA/en/p/D1248
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M24660%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M24660%20%20SDS%20%20062123.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=M24660%20%20SDS%20%20062123.pdf
https://www.echemi.com/products/pid_Seven27496-23-dimethyl-1-pentene.html
https://www.guidechem.com/encyclopedia/2-3-dimethyl-1-pentene-dic81556.html
https://www.echemi.com/produce/pr23120519772-1-pentene-2-3-dimethyl.html
https://www.tcichemicals.com/OP/en/p/D1248
https://www.tcichemicals.com/CA/en/p/D1248
https://www.sigmaaldrich.com/SG/en/sds/sial/68510?userType=undefined
https://www.sigmaaldrich.com/SG/en/sds/sial/68510?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAL0567514&productDescription=2+3-DIMETHYL-1-BUTENE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.guidechem.com/encyclopedia/2-3-dimethyl-1-pentene-dic81556.html
https://www.tcichemicals.com/OP/en/p/D1248
https://www.benchchem.com/product/b165498?utm_src=pdf-body
https://www.benchchem.com/product/b165498?utm_src=pdf-body
https://www.benchchem.com/product/b165498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Response

Spill of 2,3-Dimethyl-1-pentene Occurs

Evacuate Immediate Area

'

Ensure Adequate Ventilation

'

Remove All Ignition Sources

Containmenjt & Cleanup

Don Appropriate PPE
(gloves, goggles, respirator)

Contain Spill with Inert Absorbent Material

'

Collect Absorbed Material
using non-sparking tools

'

Decontaminate Spill Area

Disgosal

Place Waste in a Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2,3-Dimethyl-1-pentene.
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First Aid Measures

¢ Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[6][13]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation persists, seek medical
attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get medical attention.[6]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Call a physician or poison control
center immediately.[14][13] Aspiration hazard is a major concern.[14]

Handling and Storage

» Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[14][12]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[4][7][14] All equipment used when handling the product must
be grounded to prevent static discharge.[14][12] Use non-sparking tools.[7][14][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
heat, sparks, open flames, and other ignition sources.[7][14][12] Store in a segregated and
approved area for flammable liquids.[14] Keep away from incompatible materials such as
strong oxidizing agents.[12]

Stability and Reactivity

o Reactivity: No hazardous reactions have been reported under normal processing.[12]

e Chemical Stability: The product is stable under recommended storage conditions.[14][12]
» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[14][12]

e Incompatible Materials: Strong oxidizing agents.[12]
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e Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide
and carbon dioxide.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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